N-(2,5-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O4S/c1-16-11-12-17(2)21(13-16)28-23(31)15-35-27-29-24-20-9-4-5-10-22(20)34-25(24)26(32)30(27)18-7-6-8-19(14-18)33-3/h4-14H,15H2,1-3H3,(H,28,31)
• InChI Key: QXVUIQBIILBVAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel synthetic pathways have been developed for related heterocyclic compounds, emphasizing the versatility of these molecules for generating a wide range of biologically active derivatives. For instance, research has focused on synthesizing novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents due to their COX-1/COX-2 inhibition properties (A. Abu‐Hashem et al., 2020).
• Crystal structure analysis of compounds with similar backbones has been conducted to understand their molecular conformations and interactions. Such studies provide insights into the structural requisites for biological activity and can guide the design of new therapeutic agents (S. Subasri et al., 2017).

Biological Applications and Potential

• Radiosynthesis of selective ligands for imaging the translocator protein with PET, utilizing derivatives within this chemical class, has been reported. This highlights the compound's potential application in diagnostic imaging and neurological research, particularly for conditions affecting the central nervous system (F. Dollé et al., 2008).
• Studies on derivatives have shown promising results as dual inhibitors of thymidylate synthase and dihydrofolate reductase, key enzymes in the nucleotide biosynthesis pathway, indicating potential efficacy in cancer therapy (A. Gangjee et al., 2008).